Cas no 179999-21-4 ((2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide
• CAS No: 179999-21-4
• MF: C₁₉H₁₄N₄O
• MW: 314.340663433075
• CID: 1370863
• PubChem ID: 2688371
• Update Time: 2025-07-23

(2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)-
• (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide
• SR-01000005831
• SR-01000005831-1
• 179999-21-4
• F0383-0265
• (E)-2-cyano-3-(1,3-diphenylpyrazol-4-yl)prop-2-enamide
• (E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)acrylamide
• AKOS001284431

• Inchi： 1S/C19H14N4O/c20-12-15(19(21)24)11-16-13-23(17-9-5-2-6-10-17)22-18(16)14-7-3-1-4-8-14/h1-11,13H,(H2,21,24)/b15-11+
• InChI Key： IONAMTQUYCMBFK-RVDMUPIBSA-N
• SMILES： O=C(/C(/C#N)=C/C1=CN(C2C=CC=CC=2)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 314.11692
• Monoisotopic Mass: 314.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.7

Additional information on (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide

Compound Introduction: (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide (CAS No. 179999-21-4)

The compound (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide, identified by its CAS number 179999-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a cyano group and a diphenyl-pyrazole moiety in its molecular framework suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly those incorporating pyrazole derivatives. Pyrazoles, known for their versatility and biological activity, have been extensively studied for their roles in various pharmacological contexts. The compound in question, (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide, combines the pyrazole scaffold with additional functional groups to enhance its pharmacological profile. This design approach has been successfully employed in the discovery of drugs targeting inflammatory diseases, infectious agents, and even certain types of cancer.

The cyano group at the 2-position of the prop-2-enamide moiety is particularly noteworthy. Cyano groups are known to exhibit significant bioactivity by serving as electron-withdrawing substituents that can modulate the reactivity and binding affinity of a molecule. In the context of this compound, the cyano group may contribute to its ability to interact with specific enzymes or receptors involved in disease pathways. Furthermore, the double bond configuration (indicated by the (2E) notation) suggests a rigid planar structure that could be crucial for optimal binding interactions with biological targets.

The 1,3-diphenyl-pyrazole ring is another key feature that enhances the compound's potential therapeutic utility. This aromatic system is known to possess anti-inflammatory, antiviral, and anticancer properties. The phenyl rings provide additional electronic and steric effects that can fine-tune the molecule's interaction with biological targets. Recent studies have demonstrated that derivatives of this type often exhibit enhanced efficacy due to their ability to modulate key signaling pathways involved in various diseases.

Current research in this area has focused on understanding how structural modifications can improve the pharmacokinetic and pharmacodynamic properties of pyrazole-based compounds. The compound (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide is being explored for its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Preliminary studies suggest that this compound may exhibit significant inhibitory activity without causing adverse effects commonly associated with existing therapeutics.

In addition to its potential as an anti-inflammatory agent, this compound has also shown promise in preclinical models as a candidate for treating viral infections. The pyrazole moiety is known to interact with viral proteases and polymerases, making it an attractive scaffold for antiviral drug development. The cyano group further enhances this potential by improving the molecule's ability to penetrate cellular membranes and reach intracellular targets. These properties make (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide a compelling candidate for further clinical investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often required for optimal biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how different parts of the molecule interact with receptors or enzymes at an atomic level. These studies have helped guide medicinal chemists in optimizing the structure for improved potency and selectivity.

The development of novel pharmaceuticals is a highly collaborative effort involving researchers from various disciplines including organic chemistry, biochemistry, pharmacology, and computational science. The compound (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yl)prop-2-enamide exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining structural features from different classes of molecules and leveraging cutting-edge synthetic methods, researchers are able to design compounds with tailored pharmacological profiles.

In conclusion, (2E)-2-cyano-3-(1,3-diphenyl-1H-pyrazol-4-yI)prop--enamide (CAS No. 179999--21--4) represents a promising candidate for further therapeutic development due to its unique structural features and potential biological activities. Its combination of functional groups such as cyano and diphenyl-pyrazole makes it well-suited for targeting various disease pathways including inflammation and viral infections. With continued research efforts focused on optimizing its pharmacological properties through both experimental synthesis and computational modeling techniques; this compound holds significant promise as a future therapeutic agent.